2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-(6-oxo-4-propylpyrimidin-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H18N4O2/c1-2-5-12-8-15(21)19(11-18-12)10-14(20)17-9-13-6-3-4-7-16-13/h3-4,6-8,11H,2,5,9-10H2,1H3,(H,17,20)
• InChI Key: TXVHWZGXBLFQJO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NCC2=CC=CC=N2
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits. This compound is also known as PRIMA-1 or PRIMA-1Met and has been studied extensively for its ability to induce apoptosis in cancer cells.

Scientific Research Applications

• Oxidation Reactivity and Synthetic Routes : Research by Pailloux et al. (2007) explored synthetic routes to related compounds such as 2-(pyridin-2-yl)-N,N-diphenylacetamide and their oxidation reactivity. These studies are fundamental for understanding the chemical properties and potential applications of such compounds in synthesis and drug development (Pailloux et al., 2007).

• Chelating Properties in Copper Complexes : Smolentsev (2017) investigated copper(II) complexes with N-(6-methylpyridin-2-yl)acetamide ligands, highlighting the chelating properties of pyridine-substituted amides. This is crucial for applications in biology, medicine, and environmental chemistry (Smolentsev, 2017).

• Synthesis of Novel Derivatives : Dawood et al. (2008) described the synthesis of novel pyrazolo[3,4-d]pyrimidin-4-one derivatives, which are important for developing new pharmaceuticals and understanding complex chemical processes (Dawood et al., 2008).

• Radioligand for Vasopressin Receptor : Koga et al. (2016) characterized a pyridopyrimidin-4-one derivative as a radioligand candidate for the vasopressin V1B receptor. This has implications for drug development and the study of vasopressin receptor-related conditions (Koga et al., 2016).

• Histamine Receptor Ligands : Altenbach et al. (2008) synthesized a series of 2-aminopyrimidines as ligands for the histamine H4 receptor. These studies are significant for developing new treatments for allergies and inflammation (Altenbach et al., 2008).

• Antimicrobial Agents : Hossan et al. (2012) synthesized a series of derivatives as antimicrobial agents using citrazinic acid as a starting material. This research contributes to the development of new antimicrobial drugs (Hossan et al., 2012).